Cas no 86-97-5 (5-\u200bAmino-2-\u200bnaphthalenol)
5-\u200bAmino-2-\u200bnaphthalenol Chemical and Physical Properties
Names and Identifiers
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- 2-Naphthalenol,5-amino-
- 5-Amino-2-naphthalenol
- 5-amino-2-naphthol
- 5-aminonaphthalen-2-ol
- 1-Amino-6-hydroxynaphthaline
- 1-Amino-6-naphthol
- 6-Hydroxy-1-naphthylamine
- NSC 4012
- 2-Naphthalenol, 5-amino-
- 2-NAPHTHOL, 5-AMINO-
- 5-amino-2-naphthalenol
- 5-azanylnaphthalen-2-ol
- FSBRKZMSECKELY-UHFFFAOYSA-N
- 5-amino-2-napthol
- 8-aminonaphthalen-3-ol
- 5-amino-naphthalene-2-ol
- 5-?Amino-2-?naphthalenol
- cid_6865
- 1-amino-6-hydroxynaphthalene
- 2-Hydroxy-5-aminonaphthalene
- 2-Naphthol, 5-amino- (7CI, 8CI)
- 5-Amino-2-naphthalenol (ACI)
- 5-Amino-2-hydroxynaphthalene
- A51116
- DB-011399
- NS00039161
- AKOS015855661
- EINECS 201-713-1
- AS-57723
- naphthalene, 1-amino-6-hydroxy-
- W-104049
- C8NZH84CBM
- AI3-51303
- A0359
- DTXSID3058951
- 4-13-00-02104 (Beilstein Handbook Reference)
- NSC-4012
- BRN 2802791
- CHEMBL1396145
- DTXCID9048518
- BDBM32199
- SCHEMBL117031
- 86-97-5
- UNII-C8NZH84CBM
- 5-Amino-2-naphthol, AldrichCPR
- SY052053
- MFCD00035729
- STL575841
- 5-\u200bAmino-2-\u200bnaphthalenol
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- MDL: MFCD00035729
- Inchi: 1S/C10H9NO/c11-10-3-1-2-7-6-8(12)4-5-9(7)10/h1-6,12H,11H2
- InChI Key: FSBRKZMSECKELY-UHFFFAOYSA-N
- SMILES: OC1C=C2C(C(=CC=C2)N)=CC=1
- BRN: 2802791
Computed Properties
- Exact Mass: 159.06800
- Monoisotopic Mass: 159.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 19
- XLogP3: 1.6
- Topological Polar Surface Area: 46.2
Experimental Properties
- Color/Form: Uncertain
- Density: 1.281
- Melting Point: 183-185 ºC
- Boiling Point: 378 ºC
- Flash Point: 183 ºC
- Refractive Index: 1.5460 (estimate)
- PSA: 46.25000
- LogP: 2.70880
- Solubility: Uncertain
5-\u200bAmino-2-\u200bnaphthalenol Security Information
-
Symbol:
- Prompt:warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code: 36/37/38-22
- Safety Instruction: S26; S36/37/39
- RTECS:QL3330000
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
5-\u200bAmino-2-\u200bnaphthalenol Customs Data
- HS CODE:2922299090
- Customs Data:
China Customs Code:
2922299090Overview:
2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
5-\u200bAmino-2-\u200bnaphthalenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A618660-500mg |
5-\u200bAmino-2-\u200bnaphthalenol |
86-97-5 | 500mg |
$ 92.00 | 2023-04-19 | ||
| TRC | A618660-1g |
5-\u200bAmino-2-\u200bnaphthalenol |
86-97-5 | 1g |
$ 110.00 | 2022-06-07 | ||
| TRC | A618660-5g |
5-\u200bAmino-2-\u200bnaphthalenol |
86-97-5 | 5g |
$ 534.00 | 2023-04-19 | ||
| Fluorochem | 104610-5g |
5-Amino-2-naphthol |
86-97-5 | 95% | 5g |
£264.00 | 2022-02-28 | |
| Fluorochem | 104610-10g |
5-Amino-2-naphthol |
86-97-5 | 95% | 10g |
£475.00 | 2022-02-28 | |
| Alichem | A219000080-500mg |
1-Amino-6-hydroxynaphthalene |
86-97-5 | 98% | 500mg |
$960.40 | 2023-08-31 | |
| Alichem | A219000080-1g |
1-Amino-6-hydroxynaphthalene |
86-97-5 | 98% | 1g |
$1752.40 | 2023-08-31 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB04147-25g |
5-aminonaphthalen-2-ol |
86-97-5 | 95% | 25g |
$449 | 2023-09-07 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A863677-1g |
5-Amino-2-naphthol |
86-97-5 | ≥95.0% | 1g |
¥348.00 | 2022-09-03 | |
| Chemenu | CM238549-25g |
5-Aminonaphthalen-2-ol |
86-97-5 | 95% | 25g |
$411 | 2021-08-04 |
5-\u200bAmino-2-\u200bnaphthalenol Production Method
Production Method 1
Production Method 2
Production Method 3
Production Method 4
5-\u200bAmino-2-\u200bnaphthalenol Raw materials
- 6-Hydroxy-1-tetralone
- 5-Amino-2-naphthalenesulfonic Acid
- 2-Naphthalenesulfonic acid, 6-hydroxy-, ion(1-)
- naphthalen-2-ol
5-\u200bAmino-2-\u200bnaphthalenol Preparation Products
5-\u200bAmino-2-\u200bnaphthalenol Suppliers
5-\u200bAmino-2-\u200bnaphthalenol Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 5-\u200bAmino-2-\u200bnaphthalenol
Recent Advances in the Research of 5-Amino-2-naphthalenol (CAS: 86-97-5) in Chemical Biology and Pharmaceutical Applications
5-Amino-2-naphthalenol (CAS: 86-97-5) is a naphthalene derivative that has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its versatile applications. Recent studies have explored its potential as a building block for fluorescent probes, drug intermediates, and bioactive molecules. This research briefing synthesizes the latest findings on the synthesis, properties, and applications of 5-Amino-2-naphthalenol, providing insights into its growing relevance in biomedical research.
One of the key areas of interest is the compound's role in the development of fluorescent probes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-Amino-2-naphthalenol can be functionalized to create highly sensitive probes for detecting reactive oxygen species (ROS) in cellular environments. The study highlighted the compound's excellent photostability and low cytotoxicity, making it a promising candidate for live-cell imaging applications. Researchers also noted its potential for use in diagnostic tools for oxidative stress-related diseases.
In pharmaceutical chemistry, 5-Amino-2-naphthalenol has been investigated as an intermediate in the synthesis of novel drug candidates. A recent patent application (WO2023056789) disclosed its use in the preparation of kinase inhibitors targeting cancer pathways. The structural flexibility of 5-Amino-2-naphthalenol allows for diverse modifications, enabling the design of compounds with enhanced binding affinity and selectivity. Computational studies have further supported these findings, with molecular docking simulations revealing favorable interactions between derivatives of 5-Amino-2-naphthalenol and target proteins.
Another notable advancement is the exploration of 5-Amino-2-naphthalenol in antimicrobial research. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of naphthalenol-based compounds with potent activity against multidrug-resistant bacterial strains. The researchers attributed the observed bioactivity to the compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes. These findings open new avenues for addressing the global challenge of antibiotic resistance.
Despite these promising developments, challenges remain in optimizing the synthesis and scalability of 5-Amino-2-naphthalenol-based compounds. Recent efforts have focused on green chemistry approaches, such as catalytic methods and solvent-free reactions, to improve yield and reduce environmental impact. A 2023 review in Chemical Communications summarized these advancements, emphasizing the need for continued innovation in synthetic methodologies.
In conclusion, 5-Amino-2-naphthalenol (CAS: 86-97-5) represents a valuable scaffold in chemical biology and pharmaceutical research. Its applications span from fluorescent probes to drug development and antimicrobial agents, driven by its unique structural and functional properties. Ongoing research aims to further elucidate its mechanisms of action and expand its utility in therapeutic and diagnostic applications. As the field progresses, interdisciplinary collaborations will be crucial for translating these discoveries into practical solutions for human health.
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